Cas no 1361847-27-9 (5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile)
5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile
-
- Inchi: 1S/C10H9ClF2N2/c1-6-9(10(12)13)8(2-3-14)7(4-11)5-15-6/h5,10H,2,4H2,1H3
- InChI Key: SNFMFSLEESYUKV-UHFFFAOYSA-N
- SMILES: ClCC1=CN=C(C)C(C(F)F)=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 251
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7
5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005339-500mg |
5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile |
1361847-27-9 | 97% | 500mg |
$1,068.20 | 2022-04-02 | |
| Alichem | A020005339-1g |
5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile |
1361847-27-9 | 97% | 1g |
$1,612.80 | 2022-04-02 |
5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile
Comprehensive Overview of 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile (CAS No. 1361847-27-9)
The compound 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile (CAS No. 1361847-27-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable building block for synthesizing novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.
In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to improve pharmacokinetic profiles.
The acetonitrile functional group in this compound offers versatile reactivity, enabling further derivatization through nucleophilic substitution or condensation reactions. This characteristic has made 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile particularly valuable in constructing heterocyclic scaffolds, which are fundamental to many FDA-approved drugs. Recent publications highlight its utility in developing kinase inhibitors and antimicrobial agents, addressing global health challenges.
From an industrial perspective, the synthesis and scale-up of 1361847-27-9 have gained attention due to growing needs for custom synthesis intermediates. Manufacturers are optimizing routes to improve yield and purity while adhering to green chemistry principles. This responds to the pharmaceutical industry's emphasis on sustainable processes, a topic frequently searched in connection with specialty chemicals production.
Analytical characterization of 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure precise quality control, crucial for researchers investigating structure-activity relationships (SAR). The compound's spectral data has become a reference point in studies exploring pyridine-based drug design, another trending search term among medicinal chemists.
Storage and handling recommendations for this compound emphasize stability considerations specific to chloromethyl and nitrile-containing substances. Proper protocols align with laboratory safety standards while maintaining compound integrity - a frequent concern expressed in searches about handling sensitive reagents. These precautions ensure reliable performance in downstream applications without compromising experimental outcomes.
Emerging applications of 1361847-27-9 include its use in materials science, particularly in developing functionalized polymers with tailored properties. This expansion beyond life sciences reflects the compound's multifaceted utility, answering growing inquiries about multi-disciplinary chemical applications. Such versatility positions it as a compound of continuing interest across scientific domains.
The global market for pyridine derivatives shows consistent growth, with 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile representing an important niche product. Supply chain analysts monitor its availability as part of broader assessments of pharma intermediate accessibility. This commercial dimension complements the scientific narrative, addressing another facet of user searches regarding chemical sourcing strategies.
Ongoing research continues to uncover new synthetic pathways involving this compound, particularly in catalyzed cross-coupling reactions. These developments respond to the scientific community's search for more efficient methods to construct complex molecular architectures. The compound's reactivity profile makes it particularly suitable for modern C-H functionalization techniques, a hot topic in contemporary organic chemistry literature.
Quality specifications for CAS 1361847-27-9 typically require ≥98% purity, with strict limits on related substances. These standards meet the exacting requirements of pharmaceutical development, where impurities can significantly impact biological activity. Discussions around chemical purity standards frequently appear in professional forums, reflecting their importance in research and manufacturing contexts.
In conclusion, 5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile represents a compelling case study in specialized chemical intermediates. Its structural features, synthetic utility, and growing application spectrum make it a compound of enduring relevance. As research trends evolve toward more sophisticated molecular designs, the importance of such functionalized heterocycles will likely increase, sustaining both scientific and commercial interest in this distinctive chemical entity.
1361847-27-9 (5-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)